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Compound of Interest

Compound Name: N-Allyl-4-chloroaniline

cat. No.: 8079950

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of N-Allyl-4-chloroaniline, a
derivative of 4-chloroaniline with potential applications in organic synthesis and drug discovery.
This document details the compound's molecular weight and provides a putative synthesis
protocol. Due to the limited availability of experimental data for N-Allyl-4-chloroaniline, this
guide also presents extensive data for its precursor, 4-chloroaniline, including its
physicochemical properties and comprehensive spectroscopic data. This information serves as
a valuable reference for researchers working with or synthesizing this and related compounds.

Compound lIdentification

Property Value

Compound Name N-Allyl-4-chloroaniline
Molecular Formula CoH10CIN

Molecular Weight 167.635 g/mol

CAS Number 13519-80-7

Synthesis of N-Allyl-4-chloroaniline

The synthesis of N-Allyl-4-chloroaniline is typically achieved through the N-allylation of 4-
chloroaniline. This reaction involves the substitution of a hydrogen atom on the amino group of
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4-chloroaniline with an allyl group, commonly from an allyl halide. The reaction can be
promoted by a base and may be catalyzed by transition metals or accelerated using
ultrasonication.[1][2] A general reaction scheme is presented below.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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